Cas no 143366-05-6 (2-(1,3-Thiazolidin-2-yl)ethan-1-ol)

• Product Name: 2-(1,3-Thiazolidin-2-yl)ethan-1-ol
• CAS No: 143366-05-6
• MF: C₅H₁₁NOS
• MW: 133.211940050125
• CID: 5697979
• PubChem ID: 15019204
• Update Time: 2025-11-01

2-(1,3-Thiazolidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 143366-05-6
• SCHEMBL10750833
• AKOS006354379
• 2-(1,3-THIAZOLIDIN-2-YL)ETHAN-1-OL
• 2-hydroxyethylthiazolidine
• EN300-1628638
• 2-Thiazolidineethanol
• 2-(1,3-Thiazolidin-2-yl)ethan-1-ol

• Inchi： 1S/C5H11NOS/c7-3-1-5-6-2-4-8-5/h5-7H,1-4H2
• InChI Key： QVTWJRBSQNKYJE-UHFFFAOYSA-N
• SMILES： S1CCNC1CCO

Computed Properties

• Exact Mass: 133.05613515g/mol
• Monoisotopic Mass: 133.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 69.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.116±0.06 g/cm3(Predicted)
• Boiling Point: 292.3±20.0 °C(Predicted)
• pka: 14.79±0.10(Predicted)

Additional information on 2-(1,3-Thiazolidin-2-yl)ethan-1-ol

Introduction to 2-(1,3-Thiazolidin-2-yl)ethan-1-ol (CAS No. 143366-05-6)

2-(1,3-Thiazolidin-2-yl)ethan-1-ol, also known by its CAS number 143366-05-6, is a versatile organic compound with a wide range of applications in the fields of medicinal chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique thiazolidine ring structure, which confers it with specific chemical and biological properties that make it a valuable component in various research and development activities.

The molecular formula of 2-(1,3-Thiazolidin-2-yl)ethan-1-ol is C₅H₉NO₂S, and its molecular weight is approximately 147.19 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a characteristic odor. It is soluble in water and many organic solvents, making it easy to handle and incorporate into various formulations.

In the realm of medicinal chemistry, 2-(1,3-Thiazolidin-2-yl)ethan-1-ol has garnered significant attention due to its potential as a lead compound for the development of new drugs. Recent studies have highlighted its role in modulating various biological pathways, including those involved in inflammation, oxidative stress, and neurodegeneration. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of 2-(1,3-Thiazolidin-2-yl)ethan-1-ol exhibit potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its anti-inflammatory effects, 2-(1,3-Thiazolidin-2-yl)ethan-1-ol has also shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) in 2020 revealed that this compound can protect neuronal cells from oxidative damage by scavenging free radicals and enhancing the activity of antioxidant enzymes like superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-(1,3-Thiazolidin-2-yl)ethan-1-ol could be a potential therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, 2-(1,3-Thiazolidin-2-yl)ethan-1-ol has been explored for its use in materials science. Its ability to form stable complexes with metal ions makes it an attractive ligand for the synthesis of coordination polymers and metallo-supramolecular assemblies. These materials have potential applications in catalysis, sensing, and drug delivery systems. A study published in the journal Chemical Communications in 2019 reported the successful synthesis of a copper(II)-based coordination polymer using 2-(1,3-Thiazolidin-2-yl)ethan-1-ol, which exhibited high catalytic activity for the reduction of nitroaromatic compounds.

The synthetic accessibility of 2-(1,3-Thiazolidin-2-yl)ethan-1-ol is another factor contributing to its widespread use in research. It can be synthesized via several routes, including the reaction of cysteamine with glycolic acid or glycolic acid chloride. The ease of synthesis allows researchers to readily access this compound for further modification and optimization.

In terms of safety and handling, while 2-(1,3-Thiazolidin-2-y l)ethan - 1 - ol strong > is generally considered safe when used under proper laboratory conditions, it is important to follow standard safety protocols to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and working in a well-ventilated area or fume hood.

To summarize, 2-(1 , 3 - Th iazoli din - 2 - yl ) eth an - 1 - ol (CAS No . 14 3 366 - 05 - 6) strong > is a multifaceted compound with diverse applications in medicinal chemistry , pharmaceuticals , and materials science . Its unique chemical structure endows it with valuable biological properties , making it a promising candidate for the development of new therapeutic agents . Additionally , its synthetic accessibility and versatility as a ligand further enhance its utility in various research fields . As ongoing studies continue to uncover new insights into its potential uses , the importance of this compound is likely to grow even more in the coming years . p >